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Compound of Interest

Compound Name: Ethyl 3-hydroxyhexanoate

Cat. No.: B1199609 Get Quote

An In-depth Technical Guide to Ethyl 3-
hydroxyhexanoate
Ethyl 3-hydroxyhexanoate, a fatty acid ester, is a naturally occurring compound found in a

variety of fruits and fermented beverages. While traditionally utilized in the flavor and fragrance

industry for its characteristic fruity and sweet aroma, recent scientific investigations have

unveiled its potential as a therapeutic agent, particularly for its antiviral properties. This guide

provides a comprehensive overview of its chemical structure, properties, synthesis, and

biological activities, with a focus on its potential applications in research and drug development.

Chemical Structure and Identification
Ethyl 3-hydroxyhexanoate is the ethyl ester of 3-hydroxyhexanoic acid. The presence of a

hydroxyl group on the third carbon (beta-position) is a key feature of its structure. The molecule

possesses a chiral center at the third carbon, meaning it can exist as two different

stereoisomers: (S)-ethyl 3-hydroxyhexanoate and (R)-ethyl 3-hydroxyhexanoate. The

commonly available form is a racemic mixture of both enantiomers.

Chemical Formula: C H O.[1][2]

Molecular Weight: 160.21 g/mol .[1][2][3]

CAS Number:
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Racemic Mixture: 2305-25-1[2][4][5]

(S)-enantiomer: 88496-71-3[3]

Synonyms: Ethyl 3-hydroxycaproate, Hexanoic acid, 3-hydroxy-, ethyl ester, Ethyl beta-

hydroxycaproate.[5][6]

Physicochemical Properties
Ethyl 3-hydroxyhexanoate is a colorless to pale yellow liquid with a distinct fruity odor.[4][7] A

summary of its key physicochemical properties is presented in the table below.

Property Value Reference

Appearance Colorless to pale yellow liquid [4][7]

Odor Fruity, citrus, grape, sweet [7][8]

Boiling Point 90-92 °C at 14 mmHg [8]

Density 0.974 g/mL at 25 °C [8]

Refractive Index 1.428 at 20 °C [8]

Flash Point 94.44 °C [4][7]

Solubility
Soluble in alcohol, insoluble in

water
[7]

Synthesis of Ethyl 3-hydroxyhexanoate
The synthesis of Ethyl 3-hydroxyhexanoate can be achieved through both chemical and

biocatalytic methods. A common laboratory-scale chemical synthesis involves the reduction of

ethyl 3-oxohexanoate.

Experimental Protocol: Chemical Synthesis
A representative chemical synthesis protocol involves the following steps:
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Reaction Setup: Ethyl 3-oxohexanoate is dissolved in a suitable solvent, such as

tetrahydrofuran (THF).

Reduction: A reducing agent, for example, sodium borohydride, is added portion-wise to the

solution at a controlled temperature (e.g., 0 °C).

Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) until the

starting material is consumed.

Quenching and Extraction: The reaction is carefully quenched with water. The product is then

extracted into an organic solvent like hexane.

Purification: The organic layer is washed with water and brine, dried over anhydrous sodium

sulfate, and the solvent is removed under reduced pressure to yield the crude product.

Further purification can be achieved by distillation.
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Workflow for Chemical Synthesis of Ethyl 3-hydroxyhexanoate

Reaction Preparation
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Add reducing agent to the reaction mixture at 0°C

Prepare reducing agent solution (e.g., NaBH4)
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Quench reaction with water

Reaction complete

Extract with hexane

Wash with water and brine

Dry over Na2SO4
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Caption: Workflow for the chemical synthesis of Ethyl 3-hydroxyhexanoate.
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Antiviral Activity against Coxsackievirus B
Recent research has highlighted the potent antiviral activity of Ethyl 3-hydroxyhexanoate
against Coxsackievirus B (CVB), a significant human pathogen responsible for various

diseases, including myocarditis and pancreatitis.[1][4][7][9]

Quantitative Antiviral Data
The in vitro efficacy of Ethyl 3-hydroxyhexanoate against CVB3 has been quantified,

demonstrating a favorable therapeutic window.

Parameter Value Description Reference

EC 1.2 μM

50% effective

concentration for

inhibiting viral

replication

[1][4][9]

CC 25.6 μM

50% cytotoxic

concentration in host

cells

[1][4][9]

SI 20.8
Selectivity Index (CC /

EC)
[1][4][9]

Mechanism of Action
Studies have indicated that Ethyl 3-hydroxyhexanoate exerts its antiviral effect by targeting

the early stages of the viral replication cycle, specifically by inhibiting viral RNA replication.[4][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1199609?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/35495645/
https://www.researchgate.net/publication/359965376_Novel_Antiviral_Activity_of_Ethyl_3-Hydroxyhexanoate_Against_Coxsackievirus_B_Infection
https://pmc.ncbi.nlm.nih.gov/articles/PMC9048257/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2022.875485/full
https://www.benchchem.com/product/b1199609?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/35495645/
https://www.researchgate.net/publication/359965376_Novel_Antiviral_Activity_of_Ethyl_3-Hydroxyhexanoate_Against_Coxsackievirus_B_Infection
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2022.875485/full
https://pubmed.ncbi.nlm.nih.gov/35495645/
https://www.researchgate.net/publication/359965376_Novel_Antiviral_Activity_of_Ethyl_3-Hydroxyhexanoate_Against_Coxsackievirus_B_Infection
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2022.875485/full
https://pubmed.ncbi.nlm.nih.gov/35495645/
https://www.researchgate.net/publication/359965376_Novel_Antiviral_Activity_of_Ethyl_3-Hydroxyhexanoate_Against_Coxsackievirus_B_Infection
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2022.875485/full
https://www.benchchem.com/product/b1199609?utm_src=pdf-body
https://www.researchgate.net/publication/359965376_Novel_Antiviral_Activity_of_Ethyl_3-Hydroxyhexanoate_Against_Coxsackievirus_B_Infection
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2022.875485/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proposed Mechanism of Antiviral Action
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Caption: Proposed mechanism of action of Ethyl 3-hydroxyhexanoate on the Coxsackievirus

B replication cycle.

Experimental Protocols for Antiviral Testing
Cell Culture: HeLa cells are cultured in appropriate media and seeded in 96-well plates.

Infection: Cells are infected with Coxsackievirus B3 (Woodruff strain) at a specific multiplicity

of infection (MOI).
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Treatment: Various concentrations of Ethyl 3-hydroxyhexanoate are added to the infected

cells.

Incubation: The plates are incubated for 24-48 hours.

Assessment of Cytopathic Effect (CPE): The extent of virus-induced cell death is observed

microscopically and quantified using an MTT assay to determine cell viability.

Data Analysis: The 50% effective concentration (EC) and 50% cytotoxic concentration (CC)

are calculated to determine the selectivity index (SI).

Animal Model: Suckling Balb/c mice are used for the in vivo studies.

Infection: Mice are infected intraperitoneally with Coxsackievirus B3.

Treatment: The infected mice are administered Ethyl 3-hydroxyhexanoate (e.g., 250 mg/kg

body weight) twice daily. A control group receives a placebo (e.g., PBS).

Monitoring: The mice are monitored for clinical signs of disease and mortality.

Tissue Analysis: After a specific period (e.g., 5 days post-infection), tissues such as the heart

are harvested for virological and pathological analysis to assess the extent of viral replication

and tissue damage.
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Experimental Workflow for Antiviral Activity Testing
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Caption: Experimental workflow for in vitro and in vivo antiviral activity testing of Ethyl 3-
hydroxyhexanoate.

Safety and Regulatory Status
Ethyl 3-hydroxyhexanoate has been evaluated by the Joint FAO/WHO Expert Committee on

Food Additives (JECFA) and is considered to have no safety concerns at current levels of
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intake when used as a flavoring agent.[5][10] It is also listed as a fragrance ingredient and its

safety has been assessed by the Research Institute for Fragrance Materials (RIFM).

Conclusion
Ethyl 3-hydroxyhexanoate is a well-characterized molecule with established applications in

the flavor and fragrance industries. The recent discovery of its potent antiviral activity against

Coxsackievirus B opens up new avenues for its application in drug development. Its favorable

safety profile as a food additive suggests that it could be a promising candidate for further

preclinical and clinical investigation as a novel antiviral agent. The detailed experimental

protocols and quantitative data presented in this guide provide a solid foundation for

researchers and scientists to explore the full therapeutic potential of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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